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Cat. No.: B1346701 Get Quote

Introduction

Vat dyes are a class of water-insoluble dyes that are applied to cellulosic fibers, such as cotton,

in a soluble, reduced form.[1][2] This process, known as "vatting," involves the chemical

reduction of the dye in an alkaline medium to its water-soluble "leuco" form, which has an

affinity for the textile fibers.[3][4] Once the fiber has absorbed the leuco dye, it is oxidized back

to its original insoluble pigment form, trapping it within the fiber.[1][4] This method results in

dyeings with excellent fastness properties, particularly to washing and light.[2][5]

C.I. Vat Violet 13 is an anthraquinone-based vat dye that produces a blue-purple shade on

cotton fibers and is noted for its good affinity for cotton.[6][7] These application notes provide a

detailed protocol for the dyeing of cotton fibers with Vat Violet 13, intended for use by

researchers and scientists in textile chemistry and drug development.

Data Presentation

The following tables summarize the typical quantitative data for the key stages of the Vat Violet
13 dyeing process on cotton.

Table 1: Recipe for Vat Violet 13 Dyeing of Cotton
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Component Concentration Purpose

Vat Violet 13 0.5 - 2.0% (owf) Colorant

Sodium Hydroxide (NaOH) 4.5 - 7.5 g/L Provides alkalinity for reduction

Sodium Hydrosulfite (Na₂S₂O₄) 1.5 - 10 g/L
Reducing agent to solubilize

the dye

Wetting Agent 1.0 g/L Improves fabric wettability

Sequestering Agent 2.0 g/L Chelates metal ions in water

Leveling Agent 1.0 - 2.0 g/L Promotes even dye uptake

Glauber's Salt (Na₂SO₄) 10 g/L Electrolyte to aid exhaustion

(owf: on the weight of fabric)

Table 2: Process Parameters for Vat Violet 13 Dyeing of Cotton

Process Stage Temperature Duration

Pretreatmen (Desizing &

Mercerization)
Room Temperature

48 hours (Desizing), 2 minutes

(Mercerization)

Vatting 50 - 60°C 45 minutes

Dyeing 60 - 65°C 60 minutes

Oxidation Ambient 15 minutes

Soaping 95 - 100°C 10 - 15 minutes

Experimental Protocols

1. Pretreatment of Cotton Fibers

Prior to dyeing, it is essential to prepare the cotton fabric to ensure optimal dye uptake and

levelness.
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Desizing: The cotton fabric is impregnated with water and stored at room temperature for 48

hours to allow enzymes to degrade any starch-based sizing materials. The fabric is then

thoroughly washed.[8]

Mercerization: The desized fabric is treated with a 25% solution of caustic soda for 2 minutes

at room temperature. This process swells the cotton fibers, increasing their luster, strength,

and dye affinity. The fabric is then rinsed thoroughly to remove the alkali and dried.[8]

2. Vatting (Reduction)

This step converts the insoluble Vat Violet 13 into its soluble leuco form.

Prepare a dyebath with the required amount of water and add the wetting agent,

sequestering agent, and leveling agent.[9]

Heat the bath to 50°C and add the Vat Violet 13 dye paste.

In a separate vessel, dissolve the sodium hydroxide and sodium hydrosulfite in hot water.

Add the alkaline reducing solution to the dyebath.

Maintain the temperature at 55°C for 45 minutes, allowing the dye to be fully reduced. The

color of the bath will change, indicating the formation of the leuco dye.[9]

3. Dyeing

Add Glauber's salt to the reduced dyebath.[9]

Introduce the pretreated cotton fabric into the dyebath.

Raise the temperature to 65°C and continue dyeing for 60 minutes with gentle agitation to

ensure even dye penetration.[9]

4. Oxidation

This step re-converts the soluble leuco dye back to its insoluble pigment form within the cotton

fibers.
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Remove the dyed fabric from the dyebath and squeeze out the excess liquor.

Expose the fabric to air for 15 minutes to allow for initial oxidation.[10]

For a more controlled oxidation, the fabric can be treated with an oxidizing agent such as

hydrogen peroxide (0.5-1.0 g/L) at 30-50°C for 10 minutes.[1]

5. After-treatment (Soaping)

Soaping removes any unfixed dye from the fabric surface and helps to develop the true shade

and improve fastness properties.

Prepare a soaping bath containing 1.0-2.0 g/L of detergent and 1.0-2.0 g/L of soda ash.[1]

Treat the oxidized fabric in this bath at 95-100°C for 10-15 minutes.[1]

Rinse the fabric thoroughly with hot and then cold water.

Dry the dyed fabric.

Mandatory Visualization
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Caption: Experimental workflow for Vat Violet 13 dyeing of cotton fibers.
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Caption: Chemical transformation and uptake of Vat Violet 13 during dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. textiletrainer.com [textiletrainer.com]

2. textilelearner.net [textilelearner.net]

3. textilestudycenter.com [textilestudycenter.com]

4. cottoninc.com [cottoninc.com]

5. scribd.com [scribd.com]

6. worlddyevariety.com [worlddyevariety.com]

7. Low Price Vat Violet 13 Dyestuff Suppliers, Manufacturers, Factory - Fucai Chem
[colorfuldyes.com]

8. ijaar.org [ijaar.org]

9. A green approach of vat dyeing of cotton fabric with natural reducing agents - PMC
[pmc.ncbi.nlm.nih.gov]

10. Vat Dyes-vatdeys [vdyes.com]

To cite this document: BenchChem. [Application Notes and Protocols for Vat Violet 13
Dyeing of Cotton Fibers]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1346701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346701?utm_src=pdf-body
https://www.benchchem.com/product/b1346701?utm_src=pdf-custom-synthesis
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://textilelearner.net/properties-classification-of-vat-dye/
https://textilestudycenter.com/vat-dye/
https://www.cottoninc.com/wp-content/uploads/2017/12/ISP-1016-Print-Chemistry-of-Vat-Dyes-and-Vat-Discharge.pdf
https://www.scribd.com/presentation/458227716/11-1-Dyeing-of-Cotton-with-Vat-Dyes
http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
https://www.colorfuldyes.com/vat-dyes/vat-violet/vat-violet-13.html
https://www.colorfuldyes.com/vat-dyes/vat-violet/vat-violet-13.html
https://www.ijaar.org/articles/Volume3-Number11/Social-Management-Sciences/ijaar-sms-v3n11-nov17-p4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10558897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10558897/
http://www.vdyes.com/product/html/?14.html
https://www.benchchem.com/product/b1346701#standard-protocol-for-vat-violet-13-dyeing-of-cotton-fibers
https://www.benchchem.com/product/b1346701#standard-protocol-for-vat-violet-13-dyeing-of-cotton-fibers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1346701#standard-protocol-for-vat-violet-13-dyeing-
of-cotton-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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